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Calcium silicate-based materials have emerged as a cornerstone in modern endodontic

practice, valued for their biocompatibility, bioactivity, and sealing ability. This guide provides a

comprehensive meta-analysis of clinical studies, comparing the performance of calcium silicate

cements against other materials in various endodontic applications. Detailed experimental

protocols, quantitative data summaries, and visualizations of molecular signaling pathways are

presented to inform researchers, scientists, and drug development professionals.

Comparative Performance of Calcium Silicate-Based
Sealers
A meta-analysis of clinical studies comparing calcium silicate-based sealers (CSBSs) with

resin-based sealers (RBSs) in non-surgical endodontic treatment has shown favorable

outcomes for CSBSs. While no significant differences were observed in post-obturation pain

levels at 24 hours, a statistically significant difference in favor of calcium silicate sealers was

noted at 48 hours.[1][2] Overall, CSBSs demonstrated comparable performance to the gold-

standard RBSs in terms of post-obturation pain, risk of pain onset, and the need for analgesics.

[1][2][3]
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Outcome Measure Comparison Result Significance

Post-obturation Pain

(24h)
CSBS vs. RBS

No significant

difference
p = 0.14

Post-obturation Pain

(48h)
CSBS vs. RBS

Significant difference

in favor of CSBS
p = 0.02

Risk of Pain Onset CSBS vs. RBS
No significant

difference
-

Need for Analgesics CSBS vs. RBS
No significant

difference
-

Sealer Extrusion CSBS vs. RBS
No significant

difference
-

Vital Pulp Therapy: Pulpotomy with Calcium Silicate
Cements
In vital pulp therapy, particularly pulpotomy of carious-exposed mature permanent teeth,

Biodentine™, a calcium silicate-based material, has been extensively compared to Mineral

Trioxide Aggregate (MTA). A meta-analysis of randomized controlled trials revealed no

statistically significant difference in the clinical and radiographic success rates between

Biodentine™ and MTA.[4] One study reported success rates at 12 months of 92.8% for full

pulpotomy and 80.7% for partial pulpotomy using Biodentine.[5] Another trial found comparable

success rates for Biodentine and MTA at 93.3% at 6 months, 96.2% at 1 year, and 93.8% at 3

years.[4]

Material
Clinical Success Rate (12
months)

Radiographic Success
Rate (12 months)

Biodentine™ 80.7% - 97% 89.4% - 97%

MTA 93.5% - 100% 93.5% - 100%
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Apical Surgery and Repair: Root-End Filling and
Apexification
Calcium silicate cements, particularly MTA, have demonstrated superior outcomes in apical

surgery and apexification procedures compared to traditional materials.

Root-End Filling
A systematic review comparing MTA to other root-end filling materials found that MTA is

superior to amalgam and gutta-percha but has a similar clinical effectiveness to Intermediate

Restorative Material (IRM).[6][7] Another meta-analysis showed that at a 12-month follow-up,

MTA had superior effects among all root-end filling materials.[8]

Comparison Relative Risk (RR)
95% Confidence
Interval (CI)

Significance

MTA vs. IRM 0.62 0.34 to 1.16
No significant

difference

MTA vs. Amalgam 0.35 0.13 to 0.94 Statistically significant

MTA vs. Gutta-percha 0.08 0.01 to 0.57 Statistically significant

Apexification
In the apexification of immature permanent teeth with necrotic pulps, MTA has shown better

clinical and radiographic success compared to calcium hydroxide.[9] Studies have indicated

that MTA leads to the formation of an apical barrier in a shorter time frame.[9] A randomized

clinical trial found that at 12 months, 82.4% of teeth treated with MTA showed apical closure

compared to 50% for the calcium hydroxide group.[3]
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Material
Apical Barrier Formation
(12 months)

Clinical Success Rate

MTA 82.4% 90.9%

Calcium Hydroxide 50% 81.8%

Endosequence BCRRM Similar to MTA Similar to MTA

Experimental Protocols
Randomized Clinical Trial: Pulpotomy in Mature Molars
with Irreversible Pulpitis
This protocol outlines a typical randomized clinical trial comparing partial and full pulpotomy

using Biodentine™.

Patient Selection: Adult patients with a vital mature permanent molar diagnosed with

symptomatic irreversible pulpitis are recruited.

Anesthesia and Isolation: Profound local anesthesia is administered, and the tooth is isolated

with a rubber dam.

Caries Removal and Pulp Exposure: Caries are excavated using a high-speed bur with water

cooling until the pulp is exposed.

Pulpotomy:

Partial Pulpotomy Group: 2mm of the inflamed pulp tissue is removed.

Full Pulpotomy Group: The entire coronal pulp tissue down to the canal orifices is

removed.

Hemostasis: Hemostasis is achieved by applying a cotton pellet soaked in 2.5% sodium

hypochlorite.

Pulp Capping: Biodentine™ is mixed according to the manufacturer's instructions and placed

over the exposed pulp.
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Restoration: The cavity is restored with a resin-modified glass ionomer cement followed by a

composite restoration.

Follow-up: Clinical and radiographic evaluations are performed at 3, 6, and 12 months to

assess for tenderness, periapical radiolucency, and dentin bridge formation.[5]
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Experimental Workflow: Pulpotomy Clinical Trial
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Workflow for a pulpotomy clinical trial.
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Mechanism of Action and Signaling Pathways
The bioactivity of calcium silicate cements is attributed to their ability to release calcium and

hydroxyl ions, creating an alkaline environment that promotes mineralization and tissue repair.

[1][4][10] This process involves the activation of several key molecular signaling pathways

within dental pulp stem cells.[11]

Upon contact with tissue fluids, calcium silicate materials hydrate and release calcium

hydroxide, which dissociates into calcium (Ca²⁺) and hydroxyl (OH⁻) ions. These ions stimulate

dental pulp stem cells and odontoblasts, leading to the secretion of growth factors and the

activation of signaling pathways such as MAPK, NF-κβ, Wnt/β-catenin, and BMP/Smad.[11][12]

This cascade of events ultimately results in cell differentiation, migration, and the formation of a

reparative dentin bridge.[7][13]
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Signaling Pathway of Calcium Silicate Cements
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Proposed signaling pathway for bioactivity.

In conclusion, the meta-analyses of clinical studies consistently demonstrate that calcium

silicate-based materials perform as well as or better than other materials in a variety of
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endodontic applications. Their bioactive properties, which stimulate natural healing processes,

make them a valuable tool for preserving tooth vitality and ensuring long-term treatment

success. Further well-designed, long-term randomized controlled trials are warranted to

continue to build upon the evidence base for these materials.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scielo.br [scielo.br]

2. Mineral trioxyde aggregate versus calcium hydroxide in apexification of non vital immature
teeth: Study protocol for a randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]

3. MTA versus Ca(OH)2 in apexification of non-vital immature permanent teeth: a
randomized clinical trial comparison - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Mechanism of action of Bioactive Endodontic Materials - PMC [pmc.ncbi.nlm.nih.gov]

5. Outcome of partial pulpotomy verses full pulpotomy using biodentine in vital mature
permanent molar with clinical symptoms indicative of irreversible pulpitis: A randomized
clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]

6. ClinicalTrials.gov [clinicaltrials.gov]

7. The Effect of Calcium-Silicate Cements on Reparative Dentinogenesis Following Direct
Pulp Capping on Animal Models - PMC [pmc.ncbi.nlm.nih.gov]

8. Effectiveness of different root-end filling materials in modern surgical endodontic
treatment: A systematic review and network meta-analysis - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. walshmedicalmedia.com [walshmedicalmedia.com]

10. mdpi.com [mdpi.com]

11. Dental stem cell signaling pathway activation in response to hydraulic calcium silicate-
based endodontic cements: A systematic review of in vitro studies - PubMed
[pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.scielo.br/j/bdj/a/TwbQKKpGkTRXDqS4Rm8zFLM/?format=html&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3144013/
https://www.benchchem.com/product/b14113047?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/bdj/a/TwbQKKpGkTRXDqS4Rm8zFLM/?format=html&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3144013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3144013/
https://pubmed.ncbi.nlm.nih.gov/25467231/
https://pubmed.ncbi.nlm.nih.gov/25467231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10027099/
https://pubmed.ncbi.nlm.nih.gov/35836550/
https://pubmed.ncbi.nlm.nih.gov/35836550/
https://pubmed.ncbi.nlm.nih.gov/35836550/
https://www.clinicaltrials.gov/study/NCT04573374
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125639/
https://pubmed.ncbi.nlm.nih.gov/36299320/
https://pubmed.ncbi.nlm.nih.gov/36299320/
https://pubmed.ncbi.nlm.nih.gov/36299320/
https://www.walshmedicalmedia.com/open-access/periapical-surgery-with-irm-and-mta-as-retrograde-rootend-fillingsa-prospective-randomized-clinical-study-of-186-consecutive-teeth-2161-1122-1000393.pdf
https://www.mdpi.com/1996-1944/15/18/6482
https://pubmed.ncbi.nlm.nih.gov/33573840/
https://pubmed.ncbi.nlm.nih.gov/33573840/
https://pubmed.ncbi.nlm.nih.gov/33573840/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Frontiers | In vivo Biocompatibility and Bioactivity of Calcium Silicate-Based Bioceramics
in Endodontics [frontiersin.org]

13. Mineralization-inducing potentials of calcium silicate-based pulp capping materials in
human dental pulp cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Calcium Silicate Cements in Endodontics: A
Comparative Meta-Analysis of Clinical Performance]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14113047#meta-analysis-of-clinical-
studies-on-calcium-silicate-in-endodontics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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